Cas no 51866-92-3 (L-Lysine,N2,N6-bis[(4-methylphenyl)sulfonyl]-)
51866-92-3 structure
Product Name:L-Lysine,N2,N6-bis[(4-methylphenyl)sulfonyl]-
CAS No:51866-92-3
MF:C20H26N2O6S2
MW:454.56024312973
CID:385723
PubChem ID:243726
Update Time:2025-04-19
L-Lysine,N2,N6-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Lysine,N2,N6-bis[(4-methylphenyl)sulfonyl]-
- lysine, N~2~,N~6~-bis[(4-methylphenyl)sulfonyl]-
- N~2~,N~6~-Bis[(4-methylphenyl)sulfonyl]lysine
- AKOS003000745
- NSC53870
- NSC-53870
- 51866-92-3
-
- Inchi: 1S/C20H26N2O6S2/c1-15-6-10-17(11-7-15)29(25,26)21-14-4-3-5-19(20(23)24)22-30(27,28)18-12-8-16(2)9-13-18/h6-13,19,21-22H,3-5,14H2,1-2H3,(H,23,24)
- InChI Key: XIOSNBSZDBUSND-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NC(C(=O)O)CCCCNS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 454.12338
- Monoisotopic Mass: 454.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 11
- Complexity: 741
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 1.317
- Boiling Point: 668.6°Cat760mmHg
- Flash Point: 358.2°C
- Refractive Index: 1.581
- PSA: 129.64
- LogP: 5.12710
L-Lysine,N2,N6-bis[(4-methylphenyl)sulfonyl]- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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